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Compound of Interest

3,4-Difluoro-2-methoxybenzoic
Compound Name: o
aci

cat. No.: B1358901

CAS Number: 875664-52-1

This technical guide provides a comprehensive overview of 3,4-Difluoro-2-methoxybenzoic
acid, a key intermediate in the fields of pharmaceutical and agrochemical research. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, and applications.

Chemical Identity and Physicochemical Properties

3,4-Difluoro-2-methoxybenzoic acid is a fluorinated aromatic carboxylic acid. The presence
of fluorine atoms and a methoxy group on the benzoic acid scaffold makes it a valuable and
versatile building block in organic synthesis.[1]

Table 1: Physicochemical and Identification Data
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Property Value Reference(s)
G e 3,4-Difluoro-2- . - 2]
methoxybenzoic acid

CAS Number 875664-52-1 [1]

Molecular Formula CsHeF203 [11[3]
Molecular Weight 188.13 g/mol [1114]
Appearance White to off-white solid [1]

Melting Point 137-139 °C [1]

Density 1.399 g/cm3 [1]

MDL Number MFCD03428593 [1][4]

BGBIVLWLYHILBQ-
InChl Key [3][5]
UHFFFAOYSA-N

| SMILES | COC1=C(C=CC(F)=C1F)C(0)=0 |[4] |

Applications in Research and Development

The unique substitution pattern of 3,4-Difluoro-2-methoxybenzoic acid makes it a crucial
intermediate for creating molecules with specific biological activities.[1]

e Pharmaceutical Industry: It is extensively used in drug discovery and medicinal chemistry for
the synthesis of Active Pharmaceutical Ingredients (APIs).[1] The fluorine atoms can
enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.

o Agrochemical Research: This compound serves as a building block for designing new
herbicides and pesticides, where its chemical properties can improve efficacy and selectivity.

[1][6]

o Material Science: It is also explored in the development of advanced polymers and coatings.

[1]
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Logical Flow of Applications
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Caption: Applications of 3,4-Difluoro-2-methoxybenzoic acid.

Synthesis and Reactivity

While specific, detailed industrial synthesis protocols for 3,4-Difluoro-2-methoxybenzoic acid
are often proprietary, a plausible synthetic pathway can be constructed based on established
organic chemistry reactions. A common approach involves the functionalization of a fluorinated
benzene derivative.
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General Synthetic Workflow
Synthesis Pathway

Fluorinated Precursor
(e.g., Trifluoronitrobenzene)

'

Methoxylation

:

Reduction of Nitro Group

Functional Group
Interconversion (e.g., Diazotization)

:

Carboxylation

:

Final Product:
3,4-Difluoro-2-methoxybenzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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